Cas no 1354917-29-5 (4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine
• CAS No: 1354917-29-5
• MF: C₁₆H₁₁BrFN₃
• MW: 344.181045770645
• MDL: MFCD21335632
• CID: 5159540
• Update Time: 2026-03-04

4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine

• MDL： MFCD21335632
• Inchi： 1S/C16H11BrFN3/c17-12-6-4-10(5-7-12)14-9-15(21-16(19)20-14)11-2-1-3-13(18)8-11/h1-9H,(H2,19,20,21)
• InChI Key： PYEKXDBRLOCGGQ-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC(F)=C2)=CC(C2=CC=C(Br)C=C2)=N1

Additional information on 4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine

Research Brief on 4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine (CAS: 1354917-29-5): Recent Advances and Applications

4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine (CAS: 1354917-29-5) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in targeting aberrant signaling pathways in cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, pharmacological properties, and emerging clinical relevance.

Recent structural-activity relationship (SAR) studies have elucidated the critical role of the 4-bromophenyl and 3-fluorophenyl substituents in enhancing the compound's binding affinity to specific kinase domains. For instance, crystallographic analyses reveal that the bromine atom at the 4-position facilitates hydrophobic interactions with the ATP-binding pocket of kinases, while the fluorine atom at the 3-position improves metabolic stability. These insights have guided the optimization of related pyrimidine-based scaffolds for improved selectivity and potency.

In preclinical models, 4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine has demonstrated promising efficacy against a range of malignancies, including non-small cell lung cancer (NSCLC) and chronic lymphocytic leukemia (CLL). Mechanistically, the compound inhibits key kinases such as BTK (Bruton's tyrosine kinase) and EGFR (epidermal growth factor receptor), leading to suppressed proliferation and induced apoptosis in cancer cells. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported synergistic effects when this compound was combined with immune checkpoint inhibitors, suggesting its potential in combination therapies.

Beyond oncology, emerging research has explored the anti-inflammatory properties of this pyrimidine derivative. A 2024 study in ACS Chemical Biology identified its ability to modulate the JAK-STAT pathway, reducing cytokine production in autoimmune disease models. These findings position 4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine as a versatile scaffold for multi-target drug discovery, with applications spanning from oncology to immunology.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of this compound. Recent pharmacokinetic studies highlight its moderate oral bioavailability and variable tissue distribution, prompting investigations into prodrug strategies and novel formulations. Additionally, computational modeling efforts are underway to predict off-target effects and mitigate potential toxicity, as discussed in a recent review in Drug Discovery Today.

In conclusion, 4-(4-bromophenyl)-6-(3-fluorophenyl)pyrimidin-2-amine represents a promising chemical entity with broad therapeutic potential. Ongoing research aims to translate these preclinical findings into clinical candidates, with several derivatives currently in early-stage development. Future directions include exploring its utility in precision medicine and leveraging its scaffold for the design of next-generation kinase inhibitors.